Cas no 1002-96-6 (11-Docosenoic acid,(11Z)-)

11-Docosenoic acid,(11Z)- structure
11-Docosenoic acid,(11Z)- structure
Product Name:11-Docosenoic acid,(11Z)-
CAS No:1002-96-6
Molecular Formula:C22H42O2
Molecular Weight:338.56768
CID:146254
PubChem ID:5282771

11-Docosenoic acid,(11Z)- Properties

Names and Identifiers

    • 11-Docosenoic acid,(11Z)-
    • 11-Docosenoic acid
    • docos-11-enoic acid
    • (11E)-docos-11-enoic acid
    • (11Z)-docos-11-enoic acid
    • Cetoleic acid
    • cis-11-Docosenoic acid
    • cis-Docos-11-enoic acid
    • Cetolic acid
    • (Z)-11-Docosenoic acid
    • (E)-docos-11-enoic acid
    • KJDZDTDNIULJBE-QXMHVHEDSA-N
    • Fatty Acid 22:1 n-11 cis
    • 11-DOCOSENOIC ACID, CIS-
    • Docos-11c-ensaeure
    • PD150669
    • J12.483D
    • cis-Cetoleic acid (cis-22:1n-11)
    • (Z)-11-docosenoate
    • 1002-96-6
    • 11Z-docosenoate
    • 11Z-docosenoic acid
    • cis-11-docosenoate
    • 11-Docosenoic acid, (Z)-
    • 62EZI2C5SE
    • cis-cetoleic acid
    • 11-Docosenoic acid, (11Z)-
    • UNII-62EZI2C5SE
    • DTXSID00920491
    • Cetoleinsaeure
    • LMFA01030088
    • CHEBI:32428
    • (11Z)-11-DOCOSENOIC ACID
    • docos-11c-enoic acid
    • C22:1, n-11 cis
    • Q27114930
    • (Z)-docos-11-enoic acid
    • C22:1.n-11 cis
    • cis-Delta(11)-docosenoate
    • (11Z)-docos-11-enoate
    • C22:1n-11
    • 22:1(N-11)
    • cis-Delta(11)-docosenoic acid
    • 11-docosaenoic acid
    • Fatty Acid cis 22:1 n-11
    • 22:1, n-11 cis
    • CHEMBL3103072
    • SCHEMBL198161
    • cis-cetoleate
    • MDL: MFCD16621252
    • InChIKey: KJDZDTDNIULJBE-QXMHVHEDSA-N
    • Inchi: InChI=1S/C22H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h11-12H,2-10,13-21H2,1H3,(H,23,24)/b12-11-
    • SMILES: CCCCCCCCCC/C=C\CCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 338.31866
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 19
  • Monoisotopic Mass: 338.318
  • Heavy Atom Count: 24
  • Complexity: 284
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 8.7
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • LogP: 7.66890
  • PSA: 37.3
  • Refractive Index: 1.467
  • Boiling Point: 453.3°Cat760mmHg
  • Melting Point: 33-34 ºC
  • Flash Point: 349.9°C
  • Density: 0.891

11-Docosenoic acid,(11Z)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0001OJ-1mg
11-Docosenoic acid, (11Z)-
1002-96-6 ≥98%
1mg
$274.00
A2B Chem LLC
AA01379-1mg
11-Docosenoic acid, (11Z)-
1002-96-6 ≥98%
1mg
$198.00 2024-04-20
Larodan
10-2211-4-5mg
11(Z)-Docosenoic acid
1002-96-6 >98%
5mg
€345.00 2023-09-19

11-Docosenoic acid,(11Z)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1002-96-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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